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Cat. No.: B1170167 Get Quote

An In-depth Technical Guide to Solvent Red 124
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Solvent Red 124, a metal-complex azo dye. The information is curated for

researchers, scientists, and professionals in drug development who may encounter this

compound. This document summarizes key data, outlines a general synthesis methodology,

and presents a logical workflow for its production.

Core Properties and Molecular Characteristics
Solvent Red 124 is a synthetic organic compound recognized for its vibrant bluish-red hue and

is widely used in industrial applications such as coatings, inks, and plastics due to its excellent

lightfastness, heat resistance, and solubility in organic solvents.[1] It is identified by the CAS

Number 12239-74-6.[1][2][3][4][5][6][7][8][9][10]

There is conflicting information regarding the precise molecular formula and weight of Solvent
Red 124. Some sources state these details are proprietary and not publicly disclosed, which is

common for industrial dyes. However, one source provides a molecular formula of C17H18N6

and a corresponding molecular weight of approximately 306.36 g/mol .[1] Structurally, it is

classified as a 1:2 metal complex dye, belonging to the azo dye category, which is

characterized by the presence of one or more azo groups (-N=N-).[1][7]
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A summary of its key quantitative properties is presented in the table below.

Property Value Source(s)

Molecular Formula C17H18N6 (disputed) [1]

Molecular Weight ~306.36 g/mol (disputed) [1]

CAS Number 12239-74-6 [1][2][3][4][5][6][7][8][9]

Physical Appearance Red to Bluish-Red Powder [2][8]

Heat Resistance 180-200 °C [6][8]

Light Fastness 6-7 [7]

Acid Resistance 4-5 [7][8]

Alkali Resistance 4-5 [7][8]

Water Solubility Indissoluble [8]

Solubility in Butyl Cellosolve 250 g/L [7]

Solubility in Acetone 200 g/L [7]

Solubility in Methyl Ethyl

Ketone
350 g/L [7]

Solubility in Diacetone Alcohol 150 g/L [7]

Density 1.26 - 1.30 g/cm³ [8]

General Synthesis Protocol
The synthesis of Solvent Red 124 is a multi-step process characteristic of metal-complex azo

dyes. The following is a generalized experimental protocol based on available information.

Materials:

Ortho-aminotoluene

Methanol
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Hydrochloric acid

Sodium nitrite

A suitable red azo dye precursor

A metal salt (e.g., chromium or cobalt salt)

Base (e.g., sodium hydroxide) for pH adjustment

Methodology:

Diazotization: An amino-substituted aromatic compound, such as ortho-aminotoluene, is

dissolved in an acidic medium, typically hydrochloric acid in methanol. The solution is cooled

to a low temperature (e.g., 0-5 °C), and a solution of sodium nitrite is added dropwise to form

the diazonium salt.

Azo Coupling: The resulting diazonium salt solution is then slowly added to a solution of a

coupling agent (a red dye precursor) under controlled pH and temperature conditions to form

the azo dye.

Metal Complexation: The synthesized azo dye is then reacted with a metal salt. This step

involves the formation of a coordination complex between the dye molecule and the metal

ion, which enhances the stability and color properties of the final product. The reaction

conditions, such as temperature, pH, and reaction time, are optimized to ensure high yield

and purity.

Purification: The final product, Solvent Red 124, is isolated from the reaction mixture. This is

typically achieved through filtration, followed by washing to remove any unreacted starting

materials, byproducts, and inorganic salts. The purified dye is then dried.

Synthesis Workflow Diagram
The following diagram illustrates the general workflow for the synthesis of Solvent Red 124.
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General synthesis workflow for Solvent Red 124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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